4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-amine

• IUPAC Name: 4-(4-chloro-2-methoxyphenyl)aniline
• InChI: InChI=1S/C13H12ClNO/c1-16-13-8-10(14)4-7-12(13)9-2-5-11(15)6-3-9/h2-8H,15H2,1H3
• InChI Key: LXVLGXFUOKOIHA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)Cl)C2=CC=C(C=C2)N
• Molecular Formula: C13H12ClNO
• DSSTOX Substance ID: DTXSID90716688
• Molecular Weight: 233.69 g/mol
• CAS RN: 1334499-96-5

Description

“4’-Chloro-2’-methoxy-[1,1’-biphenyl]-4-amine” is a chemical compound with the molecular formula C13H11ClO. It has a molecular weight of 218.68. The compound is solid at room temperature and should be stored in a dry environment.

Synthesis Analysis

The synthesis of biphenyl compounds like “4’-Chloro-2’-methoxy-[1,1’-biphenyl]-4-amine” often involves multiple steps. A common method is the Kumada cross-coupling reaction, which involves the diazotisation of aniline derivatives with isopropyl nitrite and the coupling reaction with benzene derivatives in the presence of CuCl as a catalyst. Another method involves a Friedel Crafts acylation followed by a Clemmensen Reduction.

Molecular Structure Analysis

The molecular structure of “4’-Chloro-2’-methoxy-[1,1’-biphenyl]-4-amine” can be represented by the InChI code: 1S/C13H11ClO/c1-15-13-8-4-11(5-9-13)10-2-6-12(14)7-3-10/h2-9H,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“4’-Chloro-2’-methoxy-[1,1’-biphenyl]-4-amine” is a solid at room temperature. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

4-Chloro-2'-methoxybiphenyl-4-amine has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of other compounds, such as 4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-amine'-methoxybiphenyl-4-amine-N-oxide and this compound'-methoxybiphenyl-4-amine-N-sulfonic acid. It has also been used in the synthesis of new heterocyclic compounds and as a building block for the synthesis of other organic compounds. In addition, this compound'-methoxybiphenyl-4-amine has been used in biochemical and physiological studies, such as the study of the effects of drugs on the body.

Mechanism of Action

Mode of Action

It’s worth noting that similar compounds are often involved in suzuki–miyaura (sm) cross-coupling reactions . This reaction involves the formation of a new carbon-carbon bond between two different organic groups, one being electrophilic and the other nucleophilic .

Biochemical Pathways

It’s known that compounds like this can be involved in various chemical reactions such as friedel-crafts acylation and Suzuki–Miyaura coupling , which are key steps in many biochemical pathways.

Advantages and Limitations for Lab Experiments

4-Chloro-2'-methoxybiphenyl-4-amine is a versatile compound that has many advantages for lab experiments. It is relatively easy to synthesize, and it is soluble in many organic solvents. In addition, it is relatively stable and has a long shelf-life. However, it can be toxic if ingested or inhaled, and it is flammable. Therefore, it should be handled with care and caution.

Future Directions

There are many potential future directions for 4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-amine'-methoxybiphenyl-4-amine. One potential direction is the development of new compounds based on this compound, such as derivatives and analogs. Another potential direction is further research into its biochemical and physiological effects, such as its effects on the central nervous system. In addition, further research into its mechanism of action could lead to the development of new drugs or therapies. Finally, this compound'-methoxybiphenyl-4-amine could be used as a starting material for the synthesis of new compounds, such as heterocyclic compounds and organic compounds.

Synthesis Methods

4-Chloro-2'-methoxybiphenyl-4-amine can be synthesized in a two-step process. The first step involves a reaction between 4'-Chloro-2'-methoxy-[1,1'-biphenyl]-4-amine'-methoxybiphenyl and an amine, such as aniline or ethylamine, in the presence of a strong acid, such as sulfuric acid. The second step involves a reaction between the product of the first step and a base, such as sodium hydroxide, in the presence of a solvent, such as acetonitrile. The product of this reaction is this compound'-methoxybiphenyl-4-amine.

Safety and Hazards

“4’-Chloro-2’-methoxy-[1,1’-biphenyl]-4-amine” is associated with several safety hazards. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to use it only outdoors or in a well-ventilated area.